1,2-Dimethylnaphthalene

• IUPAC Name: 1,2-dimethylnaphthalene
• InChI: InChI=1S/C12H12/c1-9-7-8-11-5-3-4-6-12(11)10(9)2/h3-8H,1-2H3
• InChI Key: QNLZIZAQLLYXTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)C
• Molecular Formula: C12H12
• DSSTOX Substance ID: DTXSID1058717
• Molecular Weight: 156.22 g/mol
• Physical Description: Dimethylnaphthalene is a dark brown liquid. (NTP, 1992), Colorless or yellow liquid; [Alfa Aesar MSDS]
• Flash Point: 214 °F (NTP, 1992)
• Solubility: less than 1 mg/mL at 73 °F (NTP, 1992)
• Density: 1.01 (NTP, 1992) - Denser than water; will sink
• Vapor Pressure: 48 mmHg at 124 °F ; 89 mmHg at 167 °F; 147 mmHg at 199 °F (NTP, 1992)
• CAS No.: 28804-88-8, 573-98-8

Description

1,2-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon. It has a molecular formula of C12H12 and an average mass of 156.224 Da.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical and Chemical Properties Analysis

This compound has a density of 1.0±0.1 g/cm3. Its boiling point is 268.9±10.0 °C at 760 mmHg. The vapour pressure is 0.0±0.3 mmHg at 25°C. The flash point is 114.0±9.7 °C. The index of refraction is 1.605.

Scientific Research Applications

Steric Hindrance and Methyl Group Librations

• Methyl Group Librations in Dimethylnaphthalene: Research on 1,8-dimethylnaphthalene, closely related to 1,2-dimethylnaphthalene, shows that the placement of methyl groups can lead to significant steric hindrance. This hinders the methyl group librations, a movement that can be crucial in understanding the physical properties of such molecules (Wilson & Nowell, 2000).

Catalytic Performance in Methylation Processes

• Catalytic Performance in Methylation: Studies have explored the use of this compound and its isomers in catalytic processes. For instance, the methylation of 2-methylnaphthalene over metal-loaded zeolite catalysts to produce various dimethylnaphthalene isomers, including this compound, has been investigated. This process is significant in the production of polyethylenenaphthalate and polybutylene naphthalate (Güleç, Sher, & Karaduman, 2018).

Metabolism and Disposition Studies

• Metabolism and Disposition: Research on the disposition and metabolism of this compound in rats provides insights into its pharmacokinetics, including distribution, excretion, and metabolic pathways. This is crucial for understanding its behavior in biological systems (Kilanowicz & Sapota, 1998).

Extractive Crystallization Processes

• Extractive Crystallization for Separation: Extractive crystallization processes have been developed for separating isomers of dimethylnaphthalene, which is important for producing high-performance engineering plastics and liquid crystallization polymers (Putrawan & Soerawidjaja, 2004).

Vibrational Structure Analysis

• Vibrational Structure in Low-Temperature Spectra: The vibrational structure of this compound has been analyzed in low-temperature absorption and fluorescence spectra, contributing to our understanding of its molecular behavior at varying temperatures (Palewska & Jung, 1984).

Safety and Hazards

1,2-Dimethylnaphthalene is a combustible liquid. It has a flash point of 113 °C. Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this chemical. Avoid breathing dust, mist, or vapor. Avoid contact with eyes, skin, and clothing. Avoid ingestion and inhalation.

Mechanism of Action

Target of Action

1,2-Dimethylnaphthalene is a polycyclic aromatic hydrocarbon

Mode of Action

Like other polycyclic aromatic hydrocarbons, it may interact with its targets through non-covalent interactions such as hydrophobic effects and π-π stacking .

Biochemical Pathways

Polycyclic aromatic hydrocarbons are known to be metabolized by cytochrome p450 enzymes, leading to the formation of reactive metabolites that can bind to dna and proteins, potentially causing cellular damage .

Pharmacokinetics

Metabolism is likely to occur in the liver, primarily via oxidation by cytochrome P450 enzymes .

Result of Action

Studies have shown that it can have lethal and sublethal effects on marine organisms, affecting survival, feeding, and egg production rates .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its solubility in water is low, which can affect its bioavailability and toxicity in aquatic environments . Furthermore, its stability and action can be influenced by factors such as temperature, pH, and the presence of other substances in the environment.

Biochemical Analysis

Biochemical Properties

The biochemical properties of 1,2-Dimethylnaphthalene are largely determined by the position of the methyl substituents . The rate and extent of intrinsic bioremediation are significantly affected by the position of the alkyl substituents . For the series of the dimethylnaphthalene isomers, the biodegradation rate coefficient varies up to one order of magnitude, depending on the position of the methylic groups .

Cellular Effects

It is known that PAHs and their derivatives can have significant impacts on cell function, including effects on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the position of the methyl substituents can significantly affect the biodegradation pathways of dimethylnaphthalene isomers .

Temporal Effects in Laboratory Settings

It is known that the biodegradation rate of dimethylnaphthalene isomers can vary significantly depending on the position of the methylic groups .

Dosage Effects in Animal Models

It is known that PAHs and their derivatives can have significant toxic effects at high doses .

Metabolic Pathways

It is known that the position of the methyl substituents can significantly affect the biodegradation pathways of dimethylnaphthalene isomers .

Transport and Distribution

It is known that PAHs and their derivatives can be transported and distributed within cells and tissues .

Subcellular Localization

It is known that PAHs and their derivatives can localize to specific compartments or organelles within cells .

Customer Q & A

Q1: What is the molecular formula and weight of 1,2-dimethylnaphthalene?

A1: this compound has the molecular formula C₁₂H₁₂ and a molecular weight of 156.22 g/mol. []

Q2: Are there any spectroscopic studies available for this compound?

A2: Yes, researchers have investigated the vibrational structure of this compound using low-temperature absorption and fluorescence spectra in an n-hexane matrix. [] Additionally, high-resolution Fourier-transform microwave spectroscopy has been used to study its rotational spectra. []

Q3: How does this compound react with tetranitromethane under photochemical conditions?

A3: Photolysis of a charge-transfer complex formed between this compound and tetranitromethane generates a triad of reactive species: this compound radical cation, nitrogen dioxide, and trinitromethanide ion. These species recombine to form adducts, primarily through the attack of the trinitromethanide ion at the C4 position of the this compound radical cation. [, ] Interestingly, this reaction can also lead to a 1,3-dipolar nitro addition product via internal cycloaddition of a nitro group across the 1,2-double bond of the primary adduct. [, ]

Q4: How is this compound metabolized in living organisms?

A4: Studies in rats have shown that this compound undergoes metabolism primarily in the liver, leading to several metabolites including 1,2-dimethylthionaphthalene, 1,2-dimethylnaphthol, 1-methylnaphthalene-2-methanol, 1-methyl-2-naphthoic acid, and 1,2-dimethylmethylthionaphthalene. These metabolites are primarily excreted through urine and feces. [] Research also suggests that marine copepods, like Acartia tonsa, utilize glutathione S-transferase enzymes to metabolize this compound. []

Q5: What are the environmental concerns associated with this compound?

A5: this compound is a polycyclic aromatic hydrocarbon (PAH) found in fossil fuels and their derivatives. Its presence in the environment, particularly in marine ecosystems, is a concern due to its potential toxicity. Studies have shown that this compound can negatively impact meiofauna communities in sandy beaches, affecting their abundance and community structure. [] Additionally, research highlights the importance of monitoring this compound levels in sediment and biological samples after oil spills to assess its potential impact on marine organisms. []

Q6: What are the applications of this compound?

A7: this compound is commonly used in moth repellents, such as mothballs. It also serves as a precursor in the production of tanning agents, resins, lubricants, plastics, antiseptics, and toilet deodorants. []

Q7: Can this compound be used in organic solar cells?

A8: Research indicates that this compound can be used as a non-halogenated solvent additive in the fabrication of organic solar cells. When used in combination with high-temperature blade coating, it can enhance the performance of PM6:Y6 based devices by suppressing excessive aggregation of Y6 and promoting balanced crystallinity in the active layer. []

Q8: Have there been any computational studies on this compound?

A9: Yes, Density functional theory calculations have been employed to study the geometry, vibrational frequencies, and barriers to methyl internal rotation in this compound. [] Quantum chemical computations combined with spectroscopic analysis have provided insights into its electronic structure and molecular properties. [, ] Additionally, quantum three-dimensional calculations have been used to characterize the intermolecular vibrational levels of the this compound-argon van der Waals complex. []

Q9: How do structural modifications of this compound affect its properties?

A10: Studies on the autoxidation of various naphthalen-1-ols, including those derived from this compound, reveal that the presence and position of methyl substituents significantly influence their reactivity towards oxygen. For instance, 2,3,4-trimethylnaphthalen-1-ol, obtained through the oxidation of 1,2,3-trimethylnaphthalene, exhibits high oxygen sensitivity due to a peri interaction between substituents at the 4 and 5 positions. []